methyl 5-amino-3-(methylsulfanyl)-1-(6-phenoxy-4-pyrimidinyl)-1H-pyrazole-4-carboxylate

• Molecular Formula: C16H15N5O3S
• Molecular Weight: 357.4 g/mol
• IUPAC Name: methyl 5-amino-3-methylsulfanyl-1-(6-phenoxypyrimidin-4-yl)pyrazole-4-carboxylate
• InChI: InChI=1S/C16H15N5O3S/c1-23-16(22)13-14(17)21(20-15(13)25-2)11-8-12(19-9-18-11)24-10-6-4-3-5-7-10/h3-9H,17H2,1-2H3
• InChI Key: MORJVDFVPFROEK-UHFFFAOYSA-N
• SMILES: COC(=O)C1=C(N(N=C1SC)C2=CC(=NC=N2)OC3=CC=CC=C3)N

Description

Methyl 5-amino-3-(methylsulfanyl)-1-(6-phenoxy-4-pyrimidinyl)-1H-pyrazole-4-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. This compound is known to exhibit various biochemical and physiological effects, which make it a promising candidate for drug development.

Mechanism of Action

The exact mechanism of action of methyl 5-amino-3-(methylsulfanyl)-1-(6-phenoxy-4-pyrimidinyl)-1H-pyrazole-4-carboxylate is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes involved in inflammation and tumor growth. This compound has been shown to inhibit the activity of COX-2, an enzyme involved in the production of prostaglandins, which are known to promote inflammation. It has also been shown to inhibit the activity of certain kinases, which play a role in tumor growth and metastasis.
Biochemical and Physiological Effects
Methyl 5-amino-3-(methylsulfanyl)-1-(6-phenoxy-4-pyrimidinyl)-1H-pyrazole-4-carboxylate has been shown to exhibit various biochemical and physiological effects. It has been found to reduce the production of inflammatory cytokines and prostaglandins, which are known to contribute to the development of various diseases, including cancer and inflammatory disorders. This compound has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells. It has been found to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and prostate cancer.

Advantages and Limitations for Lab Experiments

Methyl 5-amino-3-(methylsulfanyl)-1-(6-phenoxy-4-pyrimidinyl)-1H-pyrazole-4-carboxylate has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in large quantities. This compound has been extensively studied, and its mechanism of action is well understood. However, there are some limitations to using this compound in lab experiments. It has been found to exhibit cytotoxicity at high concentrations, which can limit its use in certain assays. Additionally, the exact mechanism of action of this compound is not fully understood, which can make it challenging to interpret the results of some experiments.

Future Directions

There are several future directions for research on methyl 5-amino-3-(methylsulfanyl)-1-(6-phenoxy-4-pyrimidinyl)-1H-pyrazole-4-carboxylate. One potential direction is to further investigate its anti-inflammatory and anti-tumor activities. This compound has shown promising results in various in vitro and in vivo models, and further studies are needed to determine its potential as a therapeutic agent. Another potential direction is to investigate its potential as a drug delivery system. This compound has been shown to exhibit good solubility and stability, which make it a promising candidate for drug delivery applications. Finally, further studies are needed to fully understand the mechanism of action of this compound and to identify potential targets for drug development.

Synthesis Methods

Methyl 5-amino-3-(methylsulfanyl)-1-(6-phenoxy-4-pyrimidinyl)-1H-pyrazole-4-carboxylate can be synthesized using a multi-step process involving various reagents and catalysts. The synthesis starts with the reaction of 6-chloro-4-pyrimidinylamine with potassium thioacetate to form 6-(methylthio)-4-pyrimidinylamine. This intermediate compound is then reacted with 1,3-dimethyl-1H-pyrazol-5-ol to form 5-amino-3-(methylsulfanyl)-1-(6-methylthio-4-pyrimidinyl)-1H-pyrazole. Finally, the esterification of this compound with methyl 4-chloro-3-oxobutanoate leads to the formation of methyl 5-amino-3-(methylsulfanyl)-1-(6-phenoxy-4-pyrimidinyl)-1H-pyrazole-4-carboxylate.

Scientific Research Applications

Methyl 5-amino-3-(methylsulfanyl)-1-(6-phenoxy-4-pyrimidinyl)-1H-pyrazole-4-carboxylate has been extensively studied for its potential as a therapeutic agent. It has been found to exhibit significant anti-inflammatory and anti-tumor activities. This compound has been tested in various in vitro and in vivo models, and the results have been promising. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models.